Cas no 1197238-46-2 (1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane hydrochloride)

• Product Name: 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane hydrochloride
• CAS No: 1197238-46-2
• MF: C₁₁H₁₄Cl₂F₃N₃
• MW: 316.15017080307
• CID: 2166608
• Update Time: 2023-08-05

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1,4-diazepane hydrochloride
• 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]homopiperazine hydrochloride
• PC2945
• A819546
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-homopiperazine hydrochloride
• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,4-diazepane hydrochloride
• 1-[3-chloranyl-5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane hydrochloride

• Inchi： 1S/C11H13ClF3N3.ClH/c12-9-6-8(11(13,14)15)7-17-10(9)18-4-1-2-16-3-5-18;/h6-7,16H,1-5H2;1H
• InChI Key： WXTUGWOZOIEXHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines